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Compound of Interest

Compound Name: 3-Ethylhexanal

CAS No.: 18513-34-3

Cat. No.: B15887367

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to 3-Ethylhexanal and its Sensory
Significance
3-Ethylhexanal is a volatile organic compound that can contribute to the overall aroma profile

of various products, including food, beverages, and consumer goods. Its perception by humans

is a critical factor in product quality and consumer acceptance. In the context of drug

development, understanding the sensory properties of excipients and active pharmaceutical

ingredients is crucial, as off-notes can impact patient compliance. These application notes

provide detailed protocols for the sensory evaluation of 3-Ethylhexanal, enabling researchers

to quantify its odor profile and understand its perception.
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Property Value Source

IUPAC Name 3-ethylhexanal PubChem[1]

Molecular Formula C8H16O PubChem[1][2]

Molecular Weight 128.21 g/mol PubChem[1][3]

CAS Number 18513-34-3 PubChem[1]

Appearance
Colorless to pale yellow clear

liquid (estimated)
The Good Scents Company[4]

Boiling Point 163.00 °C @ 760.00 mm Hg The Good Scents Company[4]

Flash Point 111.00 °F. TCC ( 43.89 °C. ) The Good Scents Company[4]

Solubility
Soluble in alcohol; sparingly

soluble in water
The Good Scents Company[4]

Olfactory Signaling Pathway for Aldehyde
Perception
The perception of aldehydes like 3-Ethylhexanal begins with the interaction of the odorant

molecule with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons

(OSNs) in the nasal epithelium. This interaction initiates a signal transduction cascade, leading

to the perception of smell. The generally accepted pathway for many odorants, including

aldehydes, involves a G-protein coupled receptor (GPCR) mechanism.

Upon binding of an aldehyde to its specific OR, the associated G-protein (Gαolf) is activated.

This activation leads to the stimulation of adenylyl cyclase, which in turn catalyzes the

conversion of ATP to cyclic AMP (cAMP). The increase in intracellular cAMP opens cyclic

nucleotide-gated (CNG) ion channels, allowing an influx of cations (primarily Ca2+ and Na+).

This influx depolarizes the neuron, generating an action potential that is transmitted to the

olfactory bulb in the brain for further processing and interpretation as a specific odor.
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Olfactory signaling pathway for aldehyde perception.

Quantitative Sensory Data for 3-Ethylhexanal
Precise quantitative data for the sensory properties of 3-Ethylhexanal is not readily available

in public literature. However, based on data from homologous aliphatic aldehydes, we can

estimate its odor profile.

Estimated Sensory Properties of 3-Ethylhexanal
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Sensory Attribute
Estimated
Value/Descriptor

Remarks

Odor Detection Threshold ~0.2 - 0.5 ppb (v/v)

This is an estimation based on

the trend observed for other

aliphatic aldehydes where

sensitivity is high for C8

compounds.[5] A non-linear

regression equation can be

used to predict the odor

detection threshold (ODT)

based on the number of

carbon atoms.[6][7]

Odor Descriptors
Grassy, Green, Fatty, Waxy,

Soapy

These descriptors are

commonly associated with

aliphatic aldehydes of similar

chain length.[8] The perceived

character can be

concentration-dependent.[9]

Flavor Profile

Likely to contribute green and

fatty off-notes in food and

beverage products.

Off-flavors are highly

dependent on the product

matrix and the concentration of

the compound.[10]

Note on Odor Threshold: The odor detection threshold (ODT) is the lowest concentration of a

substance that can be detected by 50% of a given sensory panel. For aliphatic aldehydes, the

ODT generally decreases with increasing carbon chain length up to around C8-C10, after

which it may increase again.[5] The provided range is an educated estimate and should be

experimentally verified for specific applications.

Experimental Protocols for Sensory Evaluation
Protocol 1: Odorant Screening by Gas Chromatography-
Olfactometry (GC-O)
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This protocol is designed to identify the odor-active compounds in a sample, such as a drug

formulation or a food product, that may contain 3-Ethylhexanal.

Objective: To separate volatile compounds and identify which ones have a perceivable odor.

Materials:

Gas Chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

Olfactory Detection Port (ODP)

Humidified air supply for the ODP

Appropriate GC column (e.g., non-polar or mid-polar)

Sample containing 3-Ethylhexanal

Reference standard of 3-Ethylhexanal

Trained sensory panelists (assessors)

Workflow for GC-O Analysis
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Workflow for Gas Chromatography-Olfactometry.

Procedure:
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Sample Preparation: Prepare the sample to extract the volatile compounds. This can be

done using static headspace, solid-phase microextraction (SPME), or solvent extraction.

GC-MS/FID Analysis: Inject the prepared sample into the GC. The effluent from the column

is split between the instrumental detector (MS or FID) and the ODP.

Olfactory Evaluation: A trained assessor sniffs the effluent from the ODP. The assessor

records the retention time, duration, intensity, and a descriptor for each odor detected.

Data Analysis: The data from the instrumental detector (chromatogram) is correlated with the

olfactory data (olfactogram). This allows for the identification of the compounds responsible

for the detected odors.

Confirmation: The identity of 3-Ethylhexanal can be confirmed by comparing its retention

time and mass spectrum with that of a pure standard.

Protocol 2: Sensory Panel Evaluation using Descriptive
Analysis
This protocol is used to obtain a detailed description of the sensory characteristics of a sample

containing 3-Ethylhexanal and to quantify the intensity of these attributes.

Objective: To develop a sensory profile of a product and quantify the intensity of its aroma

attributes.

Materials:

A trained sensory panel (8-12 members)

Sensory evaluation booths with controlled lighting and ventilation

Samples for evaluation, presented in a consistent and blind manner

Reference standards for relevant aroma attributes

Palate cleansers (e.g., unsalted crackers, still water)

Data collection software or ballots
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Workflow for a descriptive analysis sensory panel.

Procedure:

Panelist Training: Train a panel of individuals to recognize and scale the intensity of various

aroma attributes relevant to the product being tested. This includes training on the specific

aroma of 3-Ethylhexanal using a pure standard.

Lexicon Development: The panel collectively develops a list of descriptive terms (a lexicon)

that accurately describe the sensory properties of the samples.

Sample Evaluation: Panelists evaluate the samples individually in sensory booths. They rate

the intensity of each attribute from the lexicon on a continuous scale (e.g., a 15-point scale).
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Data Analysis: The intensity ratings from all panelists are collected and statistically analyzed

(e.g., using Analysis of Variance - ANOVA) to generate a sensory profile of the product.

Protocol 3: Determination of Odor Detection Threshold
This protocol describes a standard method for determining the odor detection threshold of 3-
Ethylhexanal.

Objective: To determine the lowest concentration of 3-Ethylhexanal that can be detected by a

sensory panel.

Materials:

A sensory panel of at least 16 members

An olfactometer for precise dilution of the odorant

Odor-free air or nitrogen for dilution

A series of concentrations of 3-Ethylhexanal in an appropriate solvent (if necessary)

Presentation vessels (e.g., glass sniffing jars)

Procedure:

Panelist Screening: Select panelists based on their ability to detect a reference odorant (e.g.,

n-butanol).

Sample Preparation: Prepare a series of dilutions of 3-Ethylhexanal in odor-free air or

water, starting from a concentration well below the expected threshold and increasing in

steps.

Presentation (Three-Alternative Forced-Choice - 3-AFC): In each trial, present the panelist

with three samples, two of which are blanks (odor-free air/water) and one contains the

diluted 3-Ethylhexanal. The panelist's task is to identify the odd sample.[5]

Ascending Concentration Series: Present the samples in order of increasing concentration.
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Data Analysis: For each panelist, the individual threshold is the concentration at which they

can correctly identify the odd sample a certain percentage of the time (typically 50% above

chance). The group threshold is the geometric mean of the individual thresholds. The results

can be modeled using a sigmoid function to determine the concentration at which detection

is halfway between chance and perfect detection.[5]

Conclusion
The sensory evaluation of 3-Ethylhexanal is essential for understanding its impact on product

quality and consumer perception. The protocols outlined in these application notes provide a

framework for researchers to identify, characterize, and quantify the sensory properties of this

compound. While specific quantitative data for 3-Ethylhexanal is limited, the methodologies

described can be used to generate this data for specific applications and product matrices. By

employing these standardized techniques, researchers can make informed decisions in product

development, quality control, and formulation optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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